Cas no 100643-25-2 (2-Aminopyrimidin-4-ol)

2-Aminopyrimidin-4-ol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a pyrimidine scaffold. This structure imparts versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual functionality allows for selective modifications, enabling the production of derivatives with tailored properties. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its pyrimidine core is a common motif in bioactive molecules, underscoring its relevance in drug discovery and development. High purity grades are available to meet rigorous research and industrial requirements. Suitable for nucleophilic substitution and metal-catalyzed coupling reactions, it offers broad utility in synthetic chemistry.
2-Aminopyrimidin-4-ol structure
2-Aminopyrimidin-4-ol structure
Product Name:2-Aminopyrimidin-4-ol
CAS No:100643-25-2
MF:C4H5N3O
MW:111.101999998093
MDL:MFCD00023256
CID:892955
Update Time:2025-05-27

2-Aminopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Aminopyrimidin-4-ol
    • 2-AMINO-4-HYDROXYPYRIMIDINE
    • 4-Pyrimidinol, 2-amino- (9CI)
    • MDL: MFCD00023256
    • Inchi: 1S/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
    • InChI Key: XQCZBXHVTFVIFE-UHFFFAOYSA-N
    • SMILES: O=C1C=CN=C(N)N1

Computed Properties

  • Exact Mass: 111.04300

Experimental Properties

  • PSA: 72.03000
  • LogP: 0.34560

2-Aminopyrimidin-4-ol Security Information

2-Aminopyrimidin-4-ol Pricemore >>

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Additional information on 2-Aminopyrimidin-4-ol

Comprehensive Overview of 2-Aminopyrimidin-4-ol (CAS No. 100643-25-2): Properties, Applications, and Research Insights

2-Aminopyrimidin-4-ol (CAS No. 100643-25-2) is a heterocyclic organic compound with significant relevance in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its amino and hydroxyl functional groups, which contribute to its versatile chemical reactivity. Researchers and industries value this compound for its role as a building block in synthesizing more complex molecules, particularly in drug discovery and material science.

The growing interest in 2-Aminopyrimidin-4-ol is evident from its frequent mentions in scientific literature and patent filings. Its molecular structure (C4H5N3O) enables diverse applications, ranging from medicinal chemistry to catalysis. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research. Users searching for "CAS 100643-25-2 suppliers" or "2-Aminopyrimidin-4-ol synthesis" often seek high-purity samples or scalable production methods, reflecting its commercial demand.

From an SEO perspective, queries like "2-Aminopyrimidin-4-ol solubility" or "100643-25-2 NMR data" indicate user interest in physicochemical properties. The compound’s water solubility and stability under various pH conditions are critical for formulation scientists. Additionally, its hydrogen-bonding capacity makes it a candidate for cocrystal engineering, a trending area in improving drug bioavailability.

Environmental and green chemistry applications are also emerging for 2-Aminopyrimidin-4-ol. Researchers explore its use in metal-organic frameworks (MOFs) for gas storage or as a ligand in sustainable catalysis. These align with the global push toward eco-friendly chemical processes, a frequently searched topic in academic and industrial circles.

In summary, 2-Aminopyrimidin-4-ol (CAS No. 100643-25-2) bridges fundamental research and practical applications. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms underscore its enduring value. For those investigating "pyrimidine-based scaffolds" or "heterocyclic compound libraries," this molecule offers a compelling case study in innovation.

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